Cas no 618383-49-6 (3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 618383-49-6
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• MDL: MFCD03834508
• CID: 1074254
• PubChem ID: 776539
• Update Time: 2025-05-19

3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid
• G23116
• AKOS002392811
• STK500654
• 5-(4-bromophenyl)-1H-pyrazole-4-carboxylic acid
• LS-02799
• 3-(4-Bromophenyl)-pyrazole-4-carboxylic acid
• 618383-49-6
• LH0007
• ALBB-007494
• EN300-1913270
• MFCD03834508
• 3-(4-bromophenyl)-1H-pyrazole-4-carboxylicacid

• MDL： MFCD03834508
• Inchi： 1S/C10H7BrN2O2/c11-7-3-1-6(2-4-7)9-8(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
• InChI Key： CDRHLGAXQKDZDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 265.96911
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98

Additional information on 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618383-49-6)

3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618383-49-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated pyrazole derivative features a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure, combining a 4-bromophenyl moiety with a pyrazole ring, has garnered significant attention in drug discovery, particularly for targeting inflammation and metabolic disorders.

In recent years, the demand for heterocyclic building blocks like 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid has surged due to their role in designing kinase inhibitors and GPCR modulators. Researchers frequently search for "pyrazole carboxylic acid applications" or "CAS 618383-49-6 synthesis protocol," reflecting its relevance in medicinal chemistry. The compound’s electron-withdrawing bromine substituent enhances its reactivity in cross-coupling reactions, aligning with trends in green chemistry and atom-efficient synthesis.

From a technical perspective, 618383-49-6 exhibits a melting point range of 210–215°C and is typically supplied as a white to off-white crystalline powder. Its solubility profile—soluble in polar aprotic solvents like DMSO but sparingly soluble in water—makes it ideal for high-throughput screening assays. Analytical methods such as HPLC and LC-MS are commonly employed to verify its purity, which often exceeds 97% in commercial batches. These characteristics address frequent queries like "how to characterize 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid" or "solubility of CAS 618383-49-6."

The compound’s applications extend to crystal engineering, where its hydrogen-bonding capability facilitates the design of co-crystals for improved drug formulations. This aligns with industry efforts to enhance bioavailability of poorly soluble APIs. Additionally, its 4-bromophenyl group serves as a handle for Suzuki-Miyaura couplings, a popular topic in "Pd-catalyzed reactions" searches. Such versatility explains its inclusion in catalogs from major suppliers like Sigma-Aldrich and TCI Chemicals.

Environmental and regulatory considerations are also critical. While 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid is not classified as hazardous under GHS, proper handling guidelines recommend PPE to avoid irritation. Its stability under ambient conditions (room temperature storage) and compatibility with microwave-assisted synthesis further boost its utility in modern labs. These attributes respond to trending searches like "stability of bromophenyl pyrazole derivatives" and "scalable synthesis of 618383-49-6."

In conclusion, CAS 618383-49-6 represents a pivotal pharmacophore scaffold with multidisciplinary applications. Its synergy with AI-driven drug design tools and automated synthesis platforms positions it at the forefront of small-molecule innovation. As research into pyrazole-based therapeutics expands, this compound will likely remain a staple in the toolkit of synthetic and medicinal chemists worldwide.